Cas no 62551-96-6 (Thiourea, N-(diphenylmethyl)-N'-octyl-)

• Product Name: Thiourea, N-(diphenylmethyl)-N'-octyl-
• CAS No: 62551-96-6
• MF: C₂₂H₃₀N₂S
• MW: 354.552004337311
• CID: 440601
• PubChem ID: 4670629
• Update Time: 2025-04-19

Thiourea, N-(diphenylmethyl)-N'-octyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(diphenylmethyl)-N'-octyl-
• 1-benzhydryl-3-octylthiourea
• AKOS024374425
• 62551-96-6
• SCHEMBL11595100
• DTXSID50405405

• Inchi： 1S/C22H30N2S/c1-2-3-4-5-6-13-18-23-22(25)24-21(19-14-9-7-10-15-19)20-16-11-8-12-17-20/h7-12,14-17,21H,2-6,13,18H2,1H3,(H2,23,24,25)
• InChI Key： KIZIZRXOAZCJFY-UHFFFAOYSA-N
• SMILES： S=C(NC(C1C=CC=CC=1)C1C=CC=CC=1)NCCCCCCCC

Computed Properties

• Exact Mass: 354.2132
• Monoisotopic Mass: 354.21297014g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 25
• Rotatable Bond Count: 10
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06